(E)-methyl 7-methyl-2-((1-methyl-1H-pyrazol-4-yl)methylene)-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl (2E)-7-methyl-2-[(1-methylpyrazol-4-yl)methylidene]-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H18N4O3S/c1-12-16(19(26)27-3)17(14-7-5-4-6-8-14)24-18(25)15(28-20(24)22-12)9-13-10-21-23(2)11-13/h4-11,17H,1-3H3/b15-9+
• InChI Key: YCAUFPOOQZVRFO-OQLLNIDSSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CN(N=C3)C)SC2=N1)C4=CC=CC=C4)C(=O)OC
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C\C3=CN(N=C3)C)/SC2=N1)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

(E)-methyl 7-methyl-2-((1-methyl-1H-pyrazol-4-yl)methylene)-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
BenchChem offers high-quality (E)-methyl 7-methyl-2-((1-methyl-1H-pyrazol-4-yl)methylene)-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-methyl 7-methyl-2-((1-methyl-1H-pyrazol-4-yl)methylene)-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Modifications

Preparation and Reactions : The synthesis involves the transformation of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate through hydrolysis and cyclization processes to yield complex heterocyclic systems. These compounds have shown excellent biocidal properties against both Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011).

Structural and Conformational Insights : Research into the structural modifications leading to different supramolecular aggregations of thiazolo[3,2-a]pyrimidines reveals insights into their conformational features. Variations in substituents have been observed to significantly influence intermolecular interaction patterns, with effects on the compounds' packing features controlled by weak interactions such as C-H…O, C-H…N, and π…π stacking (Nagarajaiah & Begum, 2014).

Biological Activities

Anticancer and Anti-Inflammatory Properties : Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds display significant cytotoxic effects against cancer cell lines, including HCT-116 and MCF-7, highlighting their potential in anticancer therapy (Rahmouni et al., 2016).

Antimicrobial Activities : Synthesis of new heterocyclic compounds containing a sulfonamido moiety has been pursued with the goal of identifying potential antibacterial agents. These compounds have demonstrated high antibacterial activities, making them suitable for further exploration as antimicrobial drugs (Azab, Youssef, & El-Bordany, 2013).